Cas no 1864249-77-3 (Pyridine, 2-bromo-5-chloro-3-(2-methoxyethoxy)-)

• Product Name: Pyridine, 2-bromo-5-chloro-3-(2-methoxyethoxy)-
• CAS No: 1864249-77-3
• MF: C₈H₉BrClNO₂
• MW: 266.519560575485
• CID: 5524378
• Update Time: 2025-05-25

Pyridine, 2-bromo-5-chloro-3-(2-methoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-bromo-5-chloro-3-(2-methoxyethoxy)-
• 2-Bromo-5-chloro-3-(2-methoxyethoxy)pyridine

• Inchi： 1S/C8H9BrClNO2/c1-12-2-3-13-7-4-6(10)5-11-8(7)9/h4-5H,2-3H2,1H3
• InChI Key： DDANRGVCUNULSA-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C(Cl)C=C1OCCOC

Additional information on Pyridine, 2-bromo-5-chloro-3-(2-methoxyethoxy)-

Comprehensive Overview of Pyridine, 2-bromo-5-chloro-3-(2-methoxyethoxy)- (CAS No. 1864249-77-3)

Pyridine, 2-bromo-5-chloro-3-(2-methoxyethoxy)- (CAS No. 1864249-77-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, which is renowned for its versatile applications in drug discovery, material science, and catalysis. The unique structural features of this molecule, including the bromo and chloro substituents, along with the 2-methoxyethoxy side chain, make it a valuable intermediate for synthesizing complex organic molecules.

In recent years, the demand for functionalized pyridines has surged due to their role in developing small-molecule therapeutics and crop protection agents. Researchers are particularly interested in CAS No. 1864249-77-3 for its potential in modulating biological pathways, such as kinase inhibition and receptor antagonism. Its electron-rich aromatic system and polar side chain enhance solubility and bioavailability, addressing key challenges in modern drug design. Additionally, the compound's reactivity enables further derivatization, making it a cornerstone in medicinal chemistry and process optimization.

The synthesis of 2-bromo-5-chloro-3-(2-methoxyethoxy)pyridine typically involves multi-step reactions, including halogenation and etherification, under controlled conditions. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards. These innovations align with the growing emphasis on green chemistry and sustainable manufacturing, which are critical topics in today's scientific community.

From an industrial perspective, CAS No. 1864249-77-3 is often utilized in the production of high-value intermediates for APIs (Active Pharmaceutical Ingredients). Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, expands its utility in constructing complex molecular architectures. Moreover, the compound's stability under various pH conditions makes it suitable for formulation development and preclinical studies. As the pharmaceutical sector shifts toward personalized medicine, the demand for tailored pyridine scaffolds like this one is expected to rise.

Beyond pharmaceuticals, Pyridine, 2-bromo-5-chloro-3-(2-methoxyethoxy)- finds applications in material science, particularly in designing organic semiconductors and ligands for catalysis. Its ability to coordinate with transition metals enables the development of efficient homogeneous catalysts for industrial processes. This versatility has sparked interest among researchers exploring renewable energy solutions, such as photovoltaic materials and energy storage systems.

In conclusion, CAS No. 1864249-77-3 represents a pivotal building block in modern chemistry, bridging gaps between academia and industry. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, position it as a key player in addressing global challenges like drug resistance and sustainable agriculture. As scientific inquiry continues to evolve, this compound will undoubtedly remain at the forefront of innovation.